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Compound of Interest

Compound Name: Di-n-dodecyl Phthalate-3,4,5,6-d4

Cat. No.: B12401022 Get Quote

An In-Depth Technical Guide to Di-n-dodecyl Phthalate-3,4,5,6-d4

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and relevant biological interactions of Di-n-dodecyl Phthalate-3,4,5,6-
d4. The information is intended for researchers, scientists, and drug development

professionals.

Chemical Properties
Di-n-dodecyl Phthalate-3,4,5,6-d4 is the deuterium-labeled version of Di-n-dodecyl Phthalate,

a long-chain phthalate ester. The deuteration, with four deuterium atoms on the benzene ring,

makes it an ideal internal standard for mass spectrometry-based quantification of the parent

compound.[1] Below is a summary of its key chemical and physical properties. While

experimental data for the deuterated compound is limited, the properties of the non-deuterated

analog provide a close approximation.
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Property Value Source

Chemical Name
Di-n-dodecyl Phthalate-

3,4,5,6-d4
-

Synonyms
1,2-Benzenedicarboxylic acid-

d4 didodecyl ester
-

CAS Number 2708280-31-1 [2]

Unlabeled CAS Number 2432-90-8 [3]

Molecular Formula C₃₂H₅₀D₄O₄ [2]

Molecular Weight 506.79 g/mol [2]

Appearance
Likely a colorless to pale

yellow viscous liquid
Estimated

Melting Point
Data not available (Non-

deuterated: ~ -3 °C)
[4]

Boiling Point

Data not available (Non-

deuterated: > 300 °C at 760

mmHg)

Estimated

Solubility

Soluble in organic solvents

such as isooctane, hexane,

and methanol. Insoluble in

water.

[3]

Experimental Protocols
Synthesis and Purification
While a specific protocol for Di-n-dodecyl Phthalate-3,4,5,6-d4 is not publicly available, a

general and representative synthesis can be adapted from established methods for other

deuterated and non-deuterated long-chain phthalates. The synthesis involves a two-step

process: esterification of deuterated phthalic anhydride followed by purification.

Representative Synthesis Protocol (adapted from DEHP synthesis):[5]
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Esterification:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine

phthalic-3,4,5,6-d4 anhydride (1 equivalent), n-dodecanol (2.2 equivalents), and a catalytic

amount of p-toluenesulfonic acid.

Add toluene as an azeotropic solvent.

Heat the mixture to reflux. The water formed during the reaction will be removed by

azeotropic distillation and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the phthalic-d4

anhydride is consumed.

Work-up:

Cool the reaction mixture to room temperature.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution, water,

and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purification:

Purify the crude Di-n-dodecyl Phthalate-3,4,5,6-d4 by column chromatography on silica

gel.

Use a gradient of ethyl acetate in hexane as the eluent.

Collect the fractions containing the pure product and concentrate under reduced pressure

to yield the final product as a viscous liquid.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is the most common and reliable method for the analysis of phthalates. Di-n-dodecyl
Phthalate-3,4,5,6-d4 is primarily used as an internal standard in these analyses to ensure

accurate quantification.

Representative GC-MS Protocol:[6][7]

Sample Preparation (Biological Matrix - e.g., Urine):

To 1 mL of urine, add a known amount of Di-n-dodecyl Phthalate-3,4,5,6-d4 internal

standard solution.

Add β-glucuronidase to deconjugate the phthalate metabolites.

Perform solid-phase extraction (SPE) using a C18 cartridge to extract the phthalates.

Wash the cartridge with a water/methanol mixture to remove interferences.

Elute the phthalates with a suitable organic solvent (e.g., ethyl acetate).

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a

known volume of solvent for GC-MS analysis.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 8890 GC (or equivalent)

Mass Spectrometer: Agilent 5977B MS (or equivalent)[8]

Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or similar non-polar column[8]

Injector Temperature: 280 °C

Oven Program: Start at 100 °C for 1 min, ramp to 300 °C at 15 °C/min, hold for 5 min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.
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Data Analysis:

Monitor characteristic ions for both the analyte (Di-n-dodecyl Phthalate) and the internal

standard (Di-n-dodecyl Phthalate-3,4,5,6-d4). The molecular ion and key fragment ions

will be shifted by +4 m/z for the deuterated standard.

Quantify the analyte by comparing the peak area ratio of the analyte to the internal

standard against a calibration curve.

Biological Interactions and Signaling Pathways
Long-chain phthalates, including Di-n-dodecyl Phthalate, are known endocrine-disrupting

chemicals (EDCs).[9] One of their mechanisms of action is the interaction with sex hormone-

binding globulin (SHBG), a plasma protein that regulates the bioavailability of sex hormones

like testosterone and estradiol.[10]

Endocrine Disruption Signaling Pathway
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Caption: Endocrine disruption by Di-n-dodecyl Phthalate via SHBG interaction.

Experimental Workflow for GC-MS Analysis
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Caption: Workflow for the quantitative analysis of phthalates using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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